Cas no 1804367-18-7 (5-Amino-3-(difluoromethyl)-2-methoxy-4-methylpyridine)

• Product Name: 5-Amino-3-(difluoromethyl)-2-methoxy-4-methylpyridine
• CAS No: 1804367-18-7
• MF: C₈H₁₀F₂N₂O
• MW: 188.174608707428
• CID: 4854528
• Update Time: 2025-05-20

5-Amino-3-(difluoromethyl)-2-methoxy-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-3-(difluoromethyl)-2-methoxy-4-methylpyridine

• Inchi： 1S/C8H10F2N2O/c1-4-5(11)3-12-8(13-2)6(4)7(9)10/h3,7H,11H2,1-2H3
• InChI Key： MUWGKSFTZQGZCY-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC=C(C=1C)N)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 1.5
• Topological Polar Surface Area: 48.1

Additional information on 5-Amino-3-(difluoromethyl)-2-methoxy-4-methylpyridine

Professional Introduction to 5-Amino-3-(difluoromethyl)-2-methoxy-4-methylpyridine (CAS No. 1804367-18-7)

5-Amino-3-(difluoromethyl)-2-methoxy-4-methylpyridine, with the CAS number 1804367-18-7, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This pyridine derivative exhibits a unique structural framework that has garnered considerable attention from researchers due to its potential applications in drug discovery and medicinal chemistry. The presence of multiple functional groups, including an amino group, a difluoromethyl moiety, a methoxy substituent, and a methyl group, contributes to its versatile reactivity and biological activity.

The compound's molecular structure is characterized by a pyridine core, which is a common scaffold in many bioactive molecules. The pyridine ring itself is a heterocyclic aromatic compound that serves as a privileged structure in medicinal chemistry due to its ability to interact with biological targets such as enzymes and receptors. In particular, the nitrogen atom in the pyridine ring can form hydrogen bonds, making it an excellent candidate for designing molecules with high affinity and selectivity.

The amino group at the 5-position of the pyridine ring is a key functional moiety that can participate in various chemical reactions, including condensation, alkylation, and acylation. This group also enhances the solubility of the compound in polar solvents, which is crucial for its use in pharmaceutical formulations. Additionally, the amino group can be further modified to introduce other functional groups or to link the compound to other molecules via peptide or amide bonds.

The 3-(difluoromethyl) substituent is another critical feature of this compound. Difluoromethyl groups are widely used in pharmaceuticals due to their ability to improve metabolic stability, binding affinity, and pharmacokinetic properties. The electron-withdrawing nature of the difluoromethyl group can also influence the electronic properties of the molecule, making it more suitable for certain types of biological interactions. Recent studies have shown that compounds containing difluoromethyl groups often exhibit enhanced potency and selectivity against various biological targets.

The 2-methoxy group at the 2-position of the pyridine ring adds another layer of functionality to the molecule. Methoxy groups are commonly found in natural products and pharmaceuticals, where they contribute to solubility, lipophilicity, and metabolic stability. In this compound, the methoxy group can participate in hydrogen bonding interactions, which can be important for binding to biological targets. Furthermore, the methoxy group can be oxidized to form an aldehyde or carboxylic acid derivative, providing additional synthetic pathways for further derivatization.

The 4-methyl group at the 4-position of the pyridine ring further modifies the electronic and steric properties of the molecule. Methyl groups are often used in medicinal chemistry to adjust lipophilicity and improve pharmacokinetic profiles. In this case, the methyl group can help stabilize the molecule by reducing strain and enhancing solubility. Additionally, it can influence the orientation of other functional groups relative to biological targets, potentially improving binding affinity.

Recent research has highlighted the potential applications of 5-Amino-3-(difluoromethyl)-2-methoxy-4-methylpyridine in various therapeutic areas. For instance, studies have demonstrated its utility as a building block for designing kinase inhibitors. Kinases are enzymes that play crucial roles in many cellular processes, including cell growth, division, and differentiation. Inhibiting specific kinases has become a major strategy in cancer therapy due to their involvement in tumor progression and metastasis. The unique structural features of this compound make it an attractive candidate for developing novel kinase inhibitors with improved efficacy and selectivity.

In addition to its potential use in oncology research, this compound has also shown promise in other therapeutic areas such as anti-inflammatory and anti-viral drug discovery. The combination of functional groups present in its structure allows for diverse chemical modifications that can tailor its biological activity towards specific targets. For example, modifications at the amino group can lead to peptidomimetics or protein-protein interaction inhibitors, while modifications at other positions can yield compounds with different pharmacological profiles.

The synthesis of 5-Amino-3-(difluoromethyl)-2-methoxy-4-methylpyridine presents several challenges due to its complex structural framework. However， recent advances in synthetic methodologies have made it more feasible to produce this compound on a larger scale. Techniques such as transition metal-catalyzed cross-coupling reactions have been particularly useful in constructing complex heterocyclic structures efficiently. Additionally， computational methods have played a significant role in optimizing synthetic routes by predicting reaction outcomes and minimizing unwanted side products.

The< strong> difluoromethyl group's unique electronic properties have also been exploited in designing photoactivatable compounds for applications such as photodynamic therapy (PDT). PDT involves using light energy to activate photosensitizers that generate reactive oxygen species (ROS), leading to cell death. Compounds containing difluoromethyl groups can be designed to absorb light at specific wavelengths while maintaining metabolic stability under non-irradiated conditions. This property makes them ideal candidates for developing novel PDT agents with enhanced therapeutic efficacy.

In conclusion,< strong>5-Amino-3-(difluoromethyl)-2-methoxy-4-methylpyridine, CAS No., represents a promising compound with diverse applications in pharmaceutical chemistry and drug discovery., Its unique structural features,, including multiple functional groups,, make it an excellent candidate for designing bioactive molecules with improved potency., selectivity., and pharmacokinetic profiles.. Recent research has highlighted its potential use., particularly., as a building block for kinase inhibitors., anti-inflammatory agents., anti-viral drugs., ,and photoactivatable compounds.. As synthetic methodologies continue,,to advance,,the accessibility,,of this compound will increase,,leading,,to further exploration,,of its therapeutic potential..